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Introduction

The L17E peptide is a powerful tool for intracellular delivery of macromolecules. As an
attenuated cationic amphiphilic lytic (ACAL) peptide, it facilitates the entry of cargo such as
proteins, antibodies, and nucleic acids into the cytosol of living cells.[1] L17E operates through
a dual mechanism: it induces macropinocytosis to promote cellular uptake and subsequently
disrupts the endosomal membrane, allowing the cargo to escape into the cytoplasm and reach
its intracellular target.[1][2] This document provides a detailed guide for the reconstitution,
storage, and application of the L17E peptide in experimental settings.

Peptide Characteristics
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Property Value Reference

L17E Cytosolic Delivery
Full Name , [3]
Peptide

lle-Trp-Leu-Thr-Ala-Leu-Lys-
) ) Phe-Leu-Gly-Lys-His-Ala-Ala-
Amino Acid Sequence ) MedChemExpress
Lys-His-Glu-Ala-Lys-GIn-GIn-

Leu-Ser-Lys-Leu-NH2

Molecular Weight 2859.42 g/mol MedChemExpress
White to off-white lyophilized

Appearance MedChemExpress
powder

Reconstitution and Storage Protocols

Proper handling and storage of the L17E peptide are crucial to maintain its activity and ensure
experimental reproducibility.

Reconstitution Protocol

Equilibration: Before opening, allow the vial of lyophilized L17E peptide to equilibrate to room

temperature for 15-20 minutes. This prevents condensation from forming inside the vial upon
opening, which can affect peptide stability.

e Solvent Selection: Reconstitute the L17E peptide in sterile, nuclease-free water.

o Concentration: Prepare a stock solution of 1 mM by dissolving the peptide in the appropriate
volume of water. For example, for 1 mg of peptide, add 349.7 uL of water.

o Dissolution: Gently vortex or pipette the solution to ensure the peptide is completely
dissolved. Avoid vigorous shaking, which can cause peptide aggregation.

 Sterilization (Optional): If required for your specific application, the reconstituted peptide
solution can be sterile-filtered through a 0.22 um filter.

Storage Recommendations
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Storage ]
Form Duration Notes
Temperature
N Store in a desiccator,
Lyophilized Powder -20°C Upto 1 year ]
protected from light.
-80°C Up to 2 years For long-term storage.
Aliquot to avoid
Reconstituted Solution  -20°C Up to 1 month repeated freeze-thaw
cycles.
Recommended for
-80°C Up to 6 months longer-term storage of

the solution.

Important: Avoid repeated freeze-thaw cycles of the reconstituted peptide solution as this can
lead to degradation and loss of activity. It is highly recommended to aliquot the stock solution
into single-use volumes.

Experimental Protocols
Intracellular Delivery of a Fluorescently Labeled
Antibody

This protocol provides a general guideline for the co-incubation of L17E with a fluorescently
labeled antibody for intracellular delivery into cultured mammalian cells.

Materials:

e Cultured mammalian cells (e.g., HeLa)

o Complete cell culture medium

e Serum-free cell culture medium

e L17E peptide stock solution (1 mM in sterile water)

o Fluorescently labeled antibody of interest
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e Phosphate-Buffered Saline (PBS)
e Microscopy imaging system
Protocol:

o Cell Seeding: Seed cells in a suitable culture vessel (e.g., 24-well glass-bottom plate) at a
density that will result in 70-80% confluency on the day of the experiment.

o Cell Preparation: On the day of the experiment, remove the complete culture medium and
wash the cells once with pre-warmed PBS.

o Preparation of Delivery Complex:

o In a sterile microcentrifuge tube, prepare the delivery complex by mixing the L17E peptide
and the fluorescently labeled antibody in serum-free medium. A final concentration of 20-
40 uM for L17E is a good starting point for optimization. The optimal concentration of the
antibody will depend on the specific antibody and experimental goals.

o Gently mix and incubate at room temperature for 15-30 minutes to allow for complex
formation.

e Co-incubation:
o Remove the PBS from the cells and add the L17E-antibody complex solution to the cells.

o Incubate the cells at 37°C in a CO2 incubator for 1-4 hours. The optimal incubation time
may vary depending on the cell type and the cargo being delivered.

e Washing: After incubation, remove the delivery complex solution and wash the cells three
times with pre-warmed PBS to remove any extracellular peptide and antibody.

e Imaging: Add fresh, pre-warmed complete culture medium to the cells. The cells can now be
imaged using a fluorescence microscope to observe the intracellular delivery of the antibody.

Cytotoxicity Assay (MTT Assay)

It is recommended to assess the cytotoxicity of L17E on the specific cell line being used.
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Materials:

e Cultured mammalian cells

o Complete cell culture medium

e L17E peptide

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
¢ Solubilization buffer (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)
e 96-well plate

» Plate reader

Protocol:

o Cell Seeding: Seed cells in a 96-well plate at a suitable density and allow them to adhere
overnight.

o Peptide Treatment: Prepare serial dilutions of the L17E peptide in complete culture medium
and add them to the cells. Include untreated cells as a negative control. A typical
concentration range to test is 10-100 pM.

 Incubation: Incubate the cells with the peptide for a period relevant to your delivery
experiments (e.g., 4-24 hours).

o MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4
hours at 37°C.

» Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

o Measurement: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using
a plate reader. Cell viability is expressed as a percentage relative to the untreated control
cells. One study on HeLa cells showed no detectable effect on viability at the concentrations
tested.[4]
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Data Presentation

| 17E Pentid : :

L17E
Application  Cargo Cell Line Concentrati Outcome Reference
on
>90% of cells
Intracellular
) PNA HelLa 40 pM successfully [4]
Delivery
transfected
) Successful
Intracellular Antibody )
) HelLa 40 uM cytosolic [2]
Delivery (IgG) )
delivery
Efficient
Intracellular Saporin delivery MedChemEx
] ] HelLa 40 uM ]
Delivery (protein) leading to cell  press
death
Functional
delivery
Intracellular Cre _ MedChemEx
] ] HelLa 40 pM leading to
Delivery recombinase press
gene
expression
Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed mechanism of L17E-mediated intracellular
delivery and a typical experimental workflow.
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Caption: L17E peptide induces macropinocytosis for cargo uptake and disrupts the endosomal
membrane for cytosolic release.

Experimental Workflow for L17E Delivery

1. Seed Cells
in culture plate

:

2. Prepare L17E-Cargo
Complex in serum-free medium

:

3. Co-incubate with Cells
(2-4 hours at 37°C)

:

4. Wash Cells
(3x with PBS)

5. Analyze
(e.g., Fluorescence Microscopy)

Click to download full resolution via product page
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Caption: A step-by-step workflow for intracellular cargo delivery using the L17E peptide.

Troubleshooting

Problem

Possible Cause

Suggested Solution

Low Delivery Efficiency

Suboptimal L17E or cargo
concentration.

Perform a dose-response
experiment to determine the

optimal concentrations.

Inefficient complex formation.

Ensure proper mixing and
incubation of the L17E-cargo

complex before adding to cells.

Cell type is resistant to L17E.

Test different cell lines; delivery
efficiency can be cell-type
dependent.

High Cell Death

L17E concentration is too high.

Reduce the concentration of
L17E and/or the incubation
time. Perform a cytotoxicity

assay.

Contamination of peptide

stock.

Use sterile techniques for
reconstitution and handling.
Filter-sterilize the reconstituted

peptide.

Inconsistent Results

Repeated freeze-thaw cycles
of L17E stock.

Aliguot the reconstituted
peptide into single-use

volumes.

Variation in cell confluency.

Ensure consistent cell seeding
density and confluency at the

time of the experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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